N-[1-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: N-[1-(3-cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N-methyl-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C20H20F3N7O/c1-28(19(31)13-5-6-15(24-9-13)20(21,22)23)14-10-29(11-14)17-8-7-16-25-26-18(30(16)27-17)12-3-2-4-12/h5-9,12,14H,2-4,10-11H2,1H3
• InChI Key: ODCIRCATYATQLE-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4CCC4)C=C2)C(=O)C5=CN=C(C=C5)C(F)(F)F
• Molecular Formula: C20H20F3N7O
• Molecular Weight: 431.4 g/mol
• CAS No.: 2380069-96-3

Description

The compound contains several functional groups including a triazole, pyridazine, azetidine, and a trifluoromethyl group. Triazoles are a class of five-membered ring compounds containing three nitrogen atoms and two carbon atoms. Pyridazines are six-membered ring compounds containing two nitrogen atoms and four carbon atoms. Azetidines are four-membered ring compounds containing one nitrogen atom and three carbon atoms. The trifluoromethyl group is a common functional group in medicinal chemistry, known for its ability to increase the lipophilicity and metabolic stability of a compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the overall stability of the molecule and could potentially influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present and their relative positions in the molecule. For example, the triazole ring is known to participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of a trifluoromethyl group could increase the compound’s lipophilicity, potentially influencing its solubility and distribution in the body.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many triazole-containing compounds have been studied for their potential antimicrobial activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on a variety of factors, including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research could potentially explore the synthesis of this compound, its reactivity, and its potential uses. For example, given the presence of a triazole ring, it could be interesting to explore the compound’s potential antimicrobial activity.